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Compound of Interest

Compound Name: Davalomilast

Cat. No.: B15573264

Essential Safety and Handling Guide for
Davalomilast

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of Davalomilast (also known as Nerandomilast or Bl 1015550) in a laboratory setting.
Adherence to these guidelines is critical to ensure the safety of all personnel and the integrity
of research activities.

Hazard Identification and Personal Protective
Equipment (PPE)

Davalomilast is classified with specific health hazards that necessitate the use of appropriate
personal protective equipment.

Hazard Classification:
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Hazard Statement

GHS Classification

H302: Harmful if swallowed

Acute toxicity, oral (Category 4)

H361: Suspected of damaging fertility or the

unborn child

Reproductive toxicity (Category 2)

H372: Causes damage to organs through

prolonged or repeated exposure

Specific target organ toxicity, repeated exposure

(Category 1)

Required Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Davalomilast, the following PPE is mandatory:

PPE Item

Specification

Hand Protection

Wear protective gloves.

Eye/Face Protection

Wear eye and face protection.

Skin and Body Protection

Wear protective clothing.

Respiratory Protection

In case of insufficient ventilation, wear suitable
respiratory equipment. Do not breathe

dust/fume/gas/mist/vapors/spray.

Safe Handling and Operational Plan

A systematic approach to handling Davalomilast is crucial to minimize exposure and prevent

contamination.

Workflow for Handling Davalomilast:

Preparation

Experimentation Cleanup & Disposal

(Glove:

Don Appropriate PPE Prepare a Designated, Weigh Davalomilast Dissolve in an
s, Lab Coat, Eye Protection) Well-Ventilated Workspace ina Fume Hood Appropriate Solvent

Doff and Dispose of
Contaminated PPE

Dispose of Waste in
Labeled Hazardous Waste Container

Perform In Vitro/
In Vivo Experiment

Decontaminate Workspace
and Equipment
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Caption: A typical workflow for safely handling Davalomilast in a laboratory setting.
Procedural Steps:
e Preparation:
o Always don the required PPE before entering the designated handling area.
o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
o Use calibrated equipment for all measurements.
e Handling:
o Avoid the creation of dust when handling the solid form of Davalomilast.
o Do not eat, drink, or smoke when using this product.[1]
o Wash hands thoroughly after handling.
e Storage:
o Store Davalomilast in a tightly sealed container in a cool, dry, and well-ventilated area.
o Store locked up.[1]

Emergency Procedures and First Aid

Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Measures

Rinse mouth.[1] Immediately call a POISON
CENTER or doctor/physician.

If Swallowed

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In Case of Eye Contact ) o

do. Continue rinsing.[1] Promptly call a

physician.

Rinse skin thoroughly with large amounts of
In Case of Skin Contact water.[1] Remove contaminated clothing and

shoes and call a physician.

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

Disposal Plan
Proper disposal of Davalomilast and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Management:

o Chemical Waste: All unused Davalomilast and solutions containing the compound must be
disposed of as hazardous chemical waste.

o Contaminated Materials: Any materials that have come into contact with Davalomilast, such
as pipette tips, gloves, and bench paper, must be collected in a designated, sealed, and
clearly labeled hazardous waste container.

o Disposal Route: Dispose of contents/container in accordance with local, regional, and
national hazardous waste regulations.[1] Do not dispose of down the drain or in regular
trash.

Mechanism of Action and Experimental Context
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Davalomilast is a phosphodiesterase 4 (PDE4) inhibitor. PDE4 is an enzyme that degrades
cyclic adenosine monophosphate (cCAMP), a key second messenger in various cellular
processes. By inhibiting PDE4, Davalomilast increases intracellular cCAMP levels, which in turn
modulates the activity of downstream signaling pathways, leading to anti-inflammatory effects.

Representative Signaling Pathway of a PDE4 Inhibitor:

Caption: A diagram of the signaling pathway affected by PDE4 inhibitors like Davalomilast.

This guide is intended to provide essential safety and handling information. Researchers
should always consult the full Safety Data Sheet (SDS) for Davalomilast and adhere to their
institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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